Cas no 159651-91-9 (1-Naphthalenol,5,6,7,8-tetrahydro-7-[[(2E)-3-iodo-2-propen-1-yl]propylamino]-)

• Product Name: 1-Naphthalenol,5,6,7,8-tetrahydro-7-[[(2E)-3-iodo-2-propen-1-yl]propylamino]-
• CAS No: 159651-91-9
• MF: C₁₆H₂₂INO
• MW: 371.256456851959
• CID: 109300
• PubChem ID: 6142670
• Update Time: 2025-04-18

1-Naphthalenol,5,6,7,8-tetrahydro-7-[[(2E)-3-iodo-2-propen-1-yl]propylamino]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,5,6,7,8-tetrahydro-7-[[(2E)-3-iodo-2-propen-1-yl]propylamino]-
• (Z)-but-2-enedioic acid,7-[[(E)-3-iodoprop-2-enyl]-propylamino]-5,6,7,8-tetrahydronaphthalen-2-ol
• 8-HYDROXY-PIPAT OXALATE
• (R,S)-trans-8-Hydroxy-2-(N-n-propyl-N-(3'-iodo-2'-propenyl)amino)tetralineoxalate
• (RS)-trans-8-Hydroxy-2-[N-n-propyl-N-(3'-iodo-2'-propenyl)aMino]tetralinoxalate
• 3-[[(E)-3-iodoallyl]-propyl-amino]tetralin-5-ol
• oxalic acid
• (RS)-TRANS-8-HYDROXY-2-[N-N-PROPYL-N-(3'-IODO-2'-PROPENYL)AMINO]TETRALIN OXALATE
• UNII-CI98RA0M97
• BPBio1_001303
• 159651-91-9
• NCGC00024797-02
• CI98RA0M97
• 7-[[(E)-3-iodoprop-2-enyl]-propylamino]-5,6,7,8-tetrahydronaphthalen-1-ol
• (R,S) 7-[(3-Iodo-allyl)-propyl-amino]-5,6,7,8-tetrahydro-naphthalen-1-ol
• CHEBI:104185
• SCHEMBL2220224
• SR-01000597442-1
• PD063414
• 8-Hydroxy-pipat, (+/-)-
• BDBM50041469
• Biomol-NT_000111
• 7-[((E)-3-Iodo-allyl)-propyl-amino]-5,6,7,8-tetrahydro-naphthalen-1-ol
• AKOS040745109
• 1-Naphthalenol, 5,6,7,8-tetrahydro-7-[[(2E)-3-iodo-2-propen-1-yl]propylamino]-
• CHEMBL284716
• BRD-A51381734-034-01-1
• 1-Naphthalenol, 5,6,7,8-tetrahydro-7-(((2E)-3-iodo-2-propen-1-yl)propylamino)-
• SR-01000597442
• Q27896432
• 8-OH-Pipat
• 159559-70-3
• 8-Hydroxy-2-(N-n-propyl-N-(3'-iodo-2'-propenyl)amino)tetralin
• 1-Naphthalenol, 5,6,7,8-tetrahydro-7-((3-iodo-2-propenyl)propylamino)-
• 8-Hydroxy-pipat
• BRD-A60594020-034-01-1

• Inchi： 1S/C16H22INO/c1-2-10-18(11-4-9-17)14-8-7-13-5-3-6-16(19)15(13)12-14/h3-6,9,14,19H,2,7-8,10-12H2,1H3/b9-4+
• InChI Key： QBXHUZJZYDSLRH-RUDMXATFSA-N
• SMILES： I/C=C/CN(CCC)C1CC2C(=CC=CC=2CC1)O

Computed Properties

• Exact Mass: 461.07000
• Monoisotopic Mass: 487.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 413
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.1A^2
• XLogP3: 4.4

Experimental Properties

• Boiling Point: 602.1°C at 760 mmHg
• Flash Point: 317.9°C
• PSA: 98.07000
• LogP: 3.06580

1-Naphthalenol,5,6,7,8-tetrahydro-7-[[(2E)-3-iodo-2-propen-1-yl]propylamino]- Security Information

• Storage Condition：Desiccate at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins